Cas no 39853-77-5 (Furo[2,3-b]pyridine, 6-methyl-)

• Product Name: Furo[2,3-b]pyridine, 6-methyl-
• CAS No: 39853-77-5
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 1514833
• PubChem ID: 56972636
• Update Time: 2025-06-13

Furo[2,3-b]pyridine, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]pyridine, 6-methyl-
• 6-methylfuro[2,3-b]pyridine
• SCHEMBL12526773
• DTXSID60719686
• 39853-77-5

• Inchi： 1S/C8H7NO/c1-6-2-3-7-4-5-10-8(7)9-6/h2-5H,1H3
• InChI Key： SNEWBBLIDMDPHX-UHFFFAOYSA-N
• SMILES： O1C=CC2=CC=C(C)N=C12

Computed Properties

• Exact Mass: 133.05281
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Additional information on Furo[2,3-b]pyridine, 6-methyl-

Comprehensive Overview of Furo[2,3-b]pyridine, 6-methyl- (CAS No. 39853-77-5): Properties, Applications, and Research Insights

Furo[2,3-b]pyridine, 6-methyl- (CAS No. 39853-77-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The compound belongs to the furopyridine family, characterized by a fused furan and pyridine ring system. Its molecular formula, C₈H₇NO, and molecular weight of 133.15 g/mol make it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for drug discovery and material science applications.

One of the key reasons for the growing interest in 6-methylfuro[2,3-b]pyridine is its role in the development of novel bioactive molecules. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, aligning with the global demand for new therapeutic solutions. The compound's fused ring system mimics natural alkaloids, making it a valuable scaffold for medicinal chemistry. Its lipophilicity and hydrogen-bonding capacity further enhance its suitability for drug-like properties.

In the context of green chemistry, Furo[2,3-b]pyridine, 6-methyl- has been explored as a sustainable intermediate. With increasing emphasis on eco-friendly synthesis, researchers are optimizing catalytic methods to produce this compound with minimal waste. This aligns with the broader trend of circular economy practices in the chemical industry. Additionally, its potential applications in organic electronics and photovoltaic materials are under investigation, driven by the demand for renewable energy solutions.

From a commercial perspective, the compound's CAS No. 39853-77-5 is frequently searched in chemical databases and patent literature, reflecting its industrial relevance. Suppliers and manufacturers often list it under synonyms like 6-methylfuro[2,3-b]pyridine or methylfuropyridine, which are critical long-tail keywords for procurement purposes. Analytical data, including NMR spectra and HPLC purity, are commonly requested by buyers, emphasizing the need for high-quality documentation.

Recent advancements in computational chemistry have enabled deeper insights into the molecular interactions of Furo[2,3-b]pyridine, 6-methyl-. Tools like density functional theory (DFT) predict its reactivity and stability, aiding in the design of derivatives. This computational approach is particularly relevant for high-throughput screening in drug development, where time and cost efficiency are paramount. Such innovations address the rising demand for AI-driven drug discovery and automated synthesis platforms.

In conclusion, Furo[2,3-b]pyridine, 6-methyl- (CAS No. 39853-77-5) represents a multifaceted compound with expanding applications across pharmaceuticals, agrochemicals, and advanced materials. Its structural uniqueness and adaptability to modern synthetic methodologies position it as a compound of enduring scientific and industrial interest. As research continues to uncover its potential, this molecule is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainability.